Cas no 25807-94-7 (2-Butanol, 1-mercapto-)

• Product Name: 2-Butanol, 1-mercapto-
• CAS No: 25807-94-7
• MF: C₄H₁₀OS
• MW: 106.186600208282
• CID: 1424238
• PubChem ID: 547684
• Update Time: 2025-04-20

2-Butanol, 1-mercapto- Chemical and Physical Properties

Names and Identifiers

• 2-Butanol, 1-mercapto-
• 1-Sulfanyl-2-butanol #
• EN300-380247
• 1-sulfanylbutan-2-ol
• KUODZPPJVMDYTK-UHFFFAOYSA-N
• mercaptomethylpropanol
• SCHEMBL1971038
• 25807-94-7

• Inchi： 1S/C4H10OS/c1-2-4(5)3-6/h4-6H,2-3H2,1H3
• InChI Key： KUODZPPJVMDYTK-UHFFFAOYSA-N
• SMILES： SCC(CC)O

Computed Properties

• Exact Mass: 106.0453
• Monoisotopic Mass: 106.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 30.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 21.2Ų

Experimental Properties

• PSA: 20.23